![molecular formula C23H24N4O2S B2569049 N-benzyl-3-ethyl-N-(4-ethylphenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide CAS No. 1251606-15-1](/img/structure/B2569049.png)
N-benzyl-3-ethyl-N-(4-ethylphenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
Description
Scientific Research Applications
Herbicidal Properties
Compounds within the triazolo[1,5-a]pyridine sulfonamide family, similar to N-benzyl-3-ethyl-N-(4-ethylphenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide, have demonstrated significant herbicidal activity across a broad spectrum of vegetation. These compounds, synthesized through the condensation of chlorosulfonyl triazolo[1,5-a]pyridine with aryl amine, show promising potential in managing unwanted plant growth at low application rates (Moran, 2003).
Insecticidal Properties
Recent studies synthesized a range of biologically active compounds incorporating the sulfonamide-bearing thiazole moiety, showcasing potent insecticidal properties against the cotton leafworm, Spodoptera littoralis. These synthesized compounds, derived from cyanoacetanilide, were evaluated for their toxicological and biochemical impacts under laboratory conditions, indicating their potential use as insecticidal agents (Soliman et al., 2020).
Applications in Antimicrobial Research
Antimicrobial Evaluation
Compounds analogous to N-benzyl-3-ethyl-N-(4-ethylphenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide have been synthesized and assessed for their antimicrobial properties. The research focused on novel 5-benzoyl-N-substituted-amino and 5-benzoyl-N-sulfonylamino-4-alkylsulfanyl-2-pyridones, which demonstrated significant antibacterial and antifungal activity properties in vitro, suggesting their potential as antimicrobial agents (Elgemeie et al., 2017).
Applications in Antimalarial Research
Potential Antimalarial Agents
A study designed a virtual library of [1,2,4]triazolo[4,3-a]pyridines bearing a sulfonamide fragment and investigated their potential as antimalarial agents. The compounds were synthesized and evaluated in vitro against Plasmodium falciparum, with some showing promising antimalarial activity, indicating their potential as a basis for future antimalarial drug discovery programs (Karpina et al., 2020).
properties
IUPAC Name |
N-benzyl-3-ethyl-N-(4-ethylphenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N4O2S/c1-3-18-12-14-20(15-13-18)27(17-19-9-6-5-7-10-19)30(28,29)21-11-8-16-26-22(4-2)24-25-23(21)26/h5-16H,3-4,17H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YHYIKLULGIWRQX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)N(CC2=CC=CC=C2)S(=O)(=O)C3=CC=CN4C3=NN=C4CC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-3-ethyl-N-(4-ethylphenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide | |
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